Cas no 1607258-21-8 (1-benzyl-2-methyl-1,2,3,4-tetrahydroquinoxaline hydrochloride)
1-benzyl-2-methyl-1,2,3,4-tetrahydroquinoxaline hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 1-benzyl-2-methyl-1,2,3,4-tetrahydroquinoxaline hydrochloride
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- Inchi: 1S/C16H18N2.ClH/c1-13-11-17-15-9-5-6-10-16(15)18(13)12-14-7-3-2-4-8-14;/h2-10,13,17H,11-12H2,1H3;1H
- InChI Key: RIWAISSXQIWRIF-UHFFFAOYSA-N
- SMILES: C(C1C=CC=CC=1)N1C(CNC2=CC=CC=C12)C.Cl
1-benzyl-2-methyl-1,2,3,4-tetrahydroquinoxaline hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-benzyl-2-methyl-1,2,3,4-tetrahydroquinoxaline hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B537895-10mg |
1-Benzyl-2-methyl-1,2,3,4-tetrahydroquinoxaline Hydrochloride |
1607258-21-8 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B537895-50mg |
1-Benzyl-2-methyl-1,2,3,4-tetrahydroquinoxaline Hydrochloride |
1607258-21-8 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B537895-100mg |
1-Benzyl-2-methyl-1,2,3,4-tetrahydroquinoxaline Hydrochloride |
1607258-21-8 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-160060-0.05g |
1-benzyl-2-methyl-1,2,3,4-tetrahydroquinoxaline hydrochloride |
1607258-21-8 | 95% | 0.05g |
$182.0 | 2023-11-13 | |
| Enamine | EN300-160060-0.1g |
1-benzyl-2-methyl-1,2,3,4-tetrahydroquinoxaline hydrochloride |
1607258-21-8 | 95% | 0.1g |
$272.0 | 2023-11-13 | |
| Enamine | EN300-160060-0.25g |
1-benzyl-2-methyl-1,2,3,4-tetrahydroquinoxaline hydrochloride |
1607258-21-8 | 95% | 0.25g |
$389.0 | 2023-11-13 | |
| Enamine | EN300-160060-0.5g |
1-benzyl-2-methyl-1,2,3,4-tetrahydroquinoxaline hydrochloride |
1607258-21-8 | 95% | 0.5g |
$613.0 | 2023-11-13 | |
| Enamine | EN300-160060-1.0g |
1-benzyl-2-methyl-1,2,3,4-tetrahydroquinoxaline hydrochloride |
1607258-21-8 | 95% | 1g |
$785.0 | 2023-06-04 | |
| Enamine | EN300-160060-2.5g |
1-benzyl-2-methyl-1,2,3,4-tetrahydroquinoxaline hydrochloride |
1607258-21-8 | 95% | 2.5g |
$1539.0 | 2023-11-13 | |
| Enamine | EN300-160060-5.0g |
1-benzyl-2-methyl-1,2,3,4-tetrahydroquinoxaline hydrochloride |
1607258-21-8 | 95% | 5g |
$2277.0 | 2023-06-04 |
1-benzyl-2-methyl-1,2,3,4-tetrahydroquinoxaline hydrochloride Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 1-benzyl-2-methyl-1,2,3,4-tetrahydroquinoxaline hydrochloride
1-Benzyl-2-Methyl-1,2,3,4-Tetrahydroquinoxaline Hydrochloride: A Promising Compound in Biomedical Research and Drug Development
1-Benzyl-2-Methyl-1,2,3,4-Tetrahydroquinoxaline Hydrochloride (CAS No. 1607258-21-8) is a synthetic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular structure and potential therapeutic applications. As a derivative of the quinoxaline scaffold, this compound exhibits structural similarities to known antineoplastic agents and neuroprotective molecules, which may contribute to its biological activity. Recent studies have highlighted its role in modulating signaling pathways associated with inflammation and cell proliferation, making it a valuable candidate for drug discovery and clinical research.
The molecular framework of 1-Benzyl-2-Methyl-1,2,3,4-Tetrahydroquinoxaline Hydrochloride is characterized by a fused bicyclic ring system, which is a common motif in many bioactive compounds. The presence of the benzyl group and the methyl substituent introduces functional diversity, potentially enhancing its ability to interact with specific biomolecular targets. This structural feature also allows for the modification of the compound to optimize its pharmacokinetic properties, such as bioavailability and metabolic stability. Researchers have explored the synthesis of this compound through various organic reactions, including electrophilic aromatic substitution and ring-opening polymerization, to achieve high purity and yield.
Recent advancements in computational drug design have facilitated the identification of potential targets for 1-Benzyl-2-Methyl-1,2,3,4-Tetrahydroquinoxaline Hydrochloride. Molecular docking studies suggest that this compound may bind to kinase enzymes and transcription factors, which are implicated in the progression of chronic diseases such as diabetes and cardiovascular disorders. These findings align with experimental data from in vitro assays, where the compound demonstrated inhibitory effects on pro-inflammatory cytokine production and oxidative stress markers. Such properties make it a promising lead for the development of anti-inflammatory drugs and antioxidant therapies.
One of the most notable applications of 1-Benzyl-2-Methyl-1,2,3,4-Tetrahydroquinoxaline Hydrochloride is in the treatment of neurodegenerative diseases. Preclinical studies have shown that this compound may protect neuronal cells from apoptosis and excitotoxicity, which are key pathological features of conditions like Alzheimer's disease and Parkinson's disease. The compound's ability to modulate mitochondrial function and calcium homeostasis further supports its potential as a therapeutic agent for neurological disorders. These findings are supported by recent in vivo experiments in animal models, where the compound significantly reduced neuronal damage and behavioral deficits.
In the context of oncology, 1-Benzyl-2-Methyl-1,2,3,4-Tetrahydroquinoxaline Hydrochloride has been evaluated for its antitumor activity against various human cancer cell lines. Studies have demonstrated that this compound induces apoptosis and autophagy in prostate cancer and breast cancer models, suggesting its potential as a chemotherapeutic agent. The compound's mechanism of action appears to involve the inhibition of PI3K/AKT signaling and MAPK pathways, which are critical for cell survival and metastasis. These results are consistent with the growing body of literature on the role of quinoxaline derivatives in antitumor therapies.
The development of 1-Benzyl-2-Methyl-1,2,3,4-Tetrahydroquinoxaline Hydrochloride has also been influenced by advancements in drug delivery systems. Researchers have explored the use of nanostructured carriers to enhance the solubility and targeting efficiency of this compound. For instance, liposomal formulations have been shown to improve the bioavailability of the compound in in vivo models, while polymeric micelles have been used to achieve controlled release of the drug at the site of action. These strategies are critical for overcoming the limited solubility and rapid metabolism of the compound, which are common challenges in drug development.
Despite its promising therapeutic potential, the use of 1-Benzyl-2-Methyl-1,2,3,4-Tetrahydroquinoxaline Hydrochloride is not without challenges. One of the primary concerns is the toxicological profile of the compound, which requires further investigation to ensure its safety for clinical use. Preclinical studies have indicated that the compound may exhibit liver toxicity at high concentrations, necessitating the optimization of its dose regimen and administration route. Additionally, the pharmacokinetic variability observed in different animal models highlights the need for clinical trials to validate its efficacy and safety in human subjects.
Looking ahead, the future of 1-Benzyl-2-Methyl-1,2,3,4-Tetrahydroquinoxaline Hydrochloride in pharmaceutical research is likely to be shaped by personalized medicine and precision therapies. Advances in genomics and proteomics are enabling the identification of biomarkers that can predict the response to this compound in individual patients. This approach could help in the development of targeted therapies that maximize the therapeutic benefit while minimizing side effects. Furthermore, the integration of artificial intelligence and machine learning into drug discovery is expected to accelerate the optimization of this compound for clinical applications.
In conclusion, 1-Benzyl-2-Methyl-1,2,3,4-Tetrahydroquinoxaline Hydrochloride represents a significant advancement in the field of drug discovery and biomedical research. Its unique molecular structure and diverse biological activities make it a promising candidate for the treatment of various chronic and acute diseases. Continued research into its mechanisms of action, pharmacokinetic properties, and toxicological profile will be essential to fully realize its potential as a therapeutic agent. As the field of pharmacology evolves, the development of compounds like 1-Benzyl-2-Methyl-1,2,3,4-Tetrahydroquinoxaline Hydrochloride will play a crucial role in improving patient outcomes and advancing medical science.
1-Benzyl-2-Methyl-1,2,3,4-Tetrahydroquinoxaline Hydrochloride: A Promising Compound in Drug Discovery ### Overview of the Compound 1-Benzyl-2-Methyl-1,2,3,4-Tetrahydroquinoxaline Hydrochloride is a bioactive compound characterized by a fused bicyclic ring system, with a benzyl group and a methyl substituent. This structural framework provides functional diversity, enabling interactions with specific biomolecular targets. The compound's synthesis involves advanced organic reactions, such as electrophilic aromatic substitution and ring-opening polymerization, to achieve high purity and yield. ### Biological Activities and Mechanisms - Anti-inflammatory Effects: The compound inhibits pro-inflammatory cytokine production and oxidative stress markers, making it a candidate for anti-inflammatory therapies. - Neuroprotection: It demonstrates protective effects against neuronal apoptosis and excitotoxicity, with potential applications in neurodegenerative diseases like Alzheimer's and Parkinson's. - Antitumor Activity: Preclinical studies show its ability to induce apoptosis and autophagy in cancer cell lines, targeting key pathways like PI3K/AKT and MAPK. - Modulation of Signaling Pathways: It interacts with kinase enzymes and transcription factors, which are implicated in chronic diseases such as diabetes and cardiovascular disorders. ### Pharmacokinetic and Delivery Considerations - Solubility and Bioavailability: The compound's limited solubility and rapid metabolism are addressed through advanced drug delivery systems, including liposomal formulations and polymeric micelles. - Toxicological Profile: While promising, the compound may exhibit liver toxicity at high concentrations, necessitating further research to optimize its dose regimen and administration route. ### Future Directions and Challenges - Personalized Medicine: Integration of genomics and proteomics will help identify biomarkers for targeted therapies, maximizing therapeutic benefit. - Artificial Intelligence: AI and machine learning are expected to accelerate the optimization of this compound for clinical applications. - Clinical Trials: Validation of efficacy and safety in human subjects is critical to advance this compound into therapeutic use. ### Conclusion 1-Benzyl-2-Methyl-1,2,3,4-Tetrahydroquinoxaline Hydrochloride represents a significant advancement in drug discovery. Its diverse biological activities and structural uniqueness position it as a promising candidate for treating various chronic and acute diseases. Continued research into its mechanisms, pharmacokinetics, and toxicological profile will be essential to fully realize its potential in biomedical research and clinical applications. As pharmacology evolves, compounds like this will play a crucial role in improving patient outcomes and advancing medical science.1607258-21-8 (1-benzyl-2-methyl-1,2,3,4-tetrahydroquinoxaline hydrochloride) Related Products
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